Cas no 142977-33-1 (Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)-)

• Product Name: Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)-
• CAS No: 142977-33-1
• MF: C₁₈H₁₉NO₂
• MW: 281.348964929581
• MDL: MFCD31009297
• CID: 3740367
• PubChem ID: 11011432
• Update Time: 2025-06-09

Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)-
• Carbamic acid, N-ethenyl-N-(1-phenylethyl)-, phenylmethyl ester
• 142977-33-1
• MFCD31009297
• Benzyl N-(1-phenylethyl)-N-vinylcarbamate
• Benzyl N-ethenyl-N-(1-phenylethyl)carbamate

• MDL： MFCD31009297
• Inchi： 1S/C18H19NO2/c1-3-19(15(2)17-12-8-5-9-13-17)18(20)21-14-16-10-6-4-7-11-16/h3-13,15H,1,14H2,2H3
• InChI Key： HYMBKXNYVDMJSK-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C=C)C(C1=CC=CC=C1)C

Computed Properties

• Exact Mass: 281.141578849Da
• Monoisotopic Mass: 281.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.5Ų

Additional information on Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)-

Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- (CAS No. 142977-33-1): A Comprehensive Overview

Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)-, identified by the Chemical Abstracts Service Number (CAS No.) 142977-33-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral ester exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition. The compound's architecture, featuring an ethenyl group and two distinct phenyl rings, makes it a versatile scaffold for developing novel chemical entities with tailored biological activities.

The synthesis of Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- involves intricate organic transformations that highlight the compound's synthetic utility. The presence of both an ethenyl and a phenylmethyl ester moiety suggests that this compound could serve as a precursor for more complex molecules. In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where such a compound could find practical applications.

In the realm of pharmaceutical research, the stereochemistry of Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- is particularly noteworthy. The (±) designation indicates that the compound exists as a racemic mixture of its two enantiomers. This feature is crucial in medicinal chemistry, as the biological activity of many drugs is highly dependent on their stereochemical configuration. Researchers are increasingly exploring methods to isolate and characterize individual enantiomers to harness their distinct pharmacological properties.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- may interact with various biological targets due to its aromatic and alkenic functional groups. These interactions could be leveraged to develop new therapeutic agents targeting neurological disorders, inflammatory conditions, and other diseases where molecular recognition is key.

The compound's potential as a building block in medicinal chemistry is further underscored by its ability to undergo further functionalization. For instance, the ethenyl group can be oxidized or reduced to introduce additional functional handles, while the ester groups can be hydrolyzed or transesterified to modify the molecule's properties. Such flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

From a synthetic chemistry perspective, the preparation of Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- presents both challenges and opportunities. The synthesis requires careful control over reaction conditions to ensure high yields and purity. Techniques such as asymmetric hydrogenation and enzymatic resolution have been explored to isolate specific enantiomers. These methods are critical for producing enantiomerically pure forms of the compound, which are often required for clinical applications.

The chemical properties of this compound also make it suitable for applications in material science and catalysis. For example, its aromatic rings can participate in π-stacking interactions with other molecules, making it a potential candidate for designing supramolecular assemblies or functional materials. Additionally, its chiral nature could be exploited in catalytic systems where enantioselective transformations are desired.

In conclusion, Carbamic acid, ethenyl(1-phenylethyl)-, phenylmethyl ester, (±)- (CAS No. 142977-33-1) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features and synthetic versatility make it an invaluable tool for chemists and biologists alike. As research continues to uncover new methodologies for asymmetric synthesis and molecular design，the utility of this compound is expected to expand even further.